Cas no 34885-96-6 (2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester)
34885-96-6 structure
Product Name:2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
CAS No:34885-96-6
MF:C13H12O3
MW:216.232583999634
CID:1466684
Update Time:2024-08-23
2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
-
- Inchi: 1S/C13H12O3/c1-15-13(14)12-8-7-11(16-12)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
- InChI Key: DRCHEKVZFGOCNZ-UHFFFAOYSA-N
- SMILES: O1C(CC2=CC=CC=C2)=CC=C1C(OC)=O
Computed Properties
- Exact Mass: 216.07866
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- Boiling Point: 157-160 °C
- PSA: 39.44
2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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